2-Chloro-n-cyclohexyl-9-(tetrahydro-2h-pyran-2-yl)-9h-purin-6-amine

• IUPAC Name: 2-chloro-N-cyclohexyl-9-(oxan-2-yl)purin-6-amine
• InChI: InChI=1S/C16H22ClN5O/c17-16-20-14(19-11-6-2-1-3-7-11)13-15(21-16)22(10-18-13)12-8-4-5-9-23-12/h10-12H,1-9H2,(H,19,20,21)
• InChI Key: ISVXNEFJIRHZHT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C3C(=NC(=N2)Cl)N(C=N3)C4CCCCO4
• Molecular Formula: C16H22ClN5O
• Molecular Weight: 335.83 g/mol
• CAS No.: 1246532-45-5

Description

2-Chloro-n-cyclohexyl-9-(tetrahydro-2h-pyran-2-yl)-9h-purin-6-amine is a useful research compound. Its molecular formula is C16H22ClN5O and its molecular weight is 335.83 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

• Lithiation of related purine compounds leads to various halogenated purine derivatives, useful as intermediates for synthesizing alkynylated compounds (Ibrahim, Chevot, & Legraverend, 2011).
• The preparation of N-[2-chloro-9-(tetrahydropyran-2-yl)-9H-purin-6-yl]-N-cyclopropylglycylamino acids and derivatives demonstrates the compound's versatility in synthesizing novel analgesics (Zhao et al., 2009).

Biological and Medicinal Chemistry

• N-Methoxy-9-methyl-9H-purin-6-amines, synthesized from 6-chloropurines, exhibit varying amino/imino tautomer ratios, relevant for understanding purine biochemistry (Roggen & Gundersen, 2008).
• Modified purine homo-N-nucleosides containing pyrazole or 2-pyrazoline, derived from 6-chloropurines, have shown potential in antioxidant, anti-lipid peroxidation, and anti-thrombin activities (Thalassitis et al., 2014).

Material Science and Polymer Research

• Alternating copolymers of maleic anhydride with dihydropyrans containing chloropurine exhibit properties similar to natural polynucleotides, potentially applicable in materials science (Han, Park, Cho, & Chang, 1996).

Pharmaceutical and Process Development

• Large-scale pharmaceutical manufacturing processes have been developed for N-Benzylated Chloropurine derivatives, demonstrating the compound's relevance in drug synthesis (Shi et al., 2015).